Cas no 2757083-28-4 ((S)-4-Benzyl-2-(5-bromopyridin-2-yl)-4,5-dihydrooxazole)

• Product Name: (S)-4-Benzyl-2-(5-bromopyridin-2-yl)-4,5-dihydrooxazole
• CAS No: 2757083-28-4
• MF: C₁₅H₁₃BrN₂O
• MW: 317.180522680283
• CID: 5086103
• PubChem ID: 162393978
• Update Time: 2025-09-23

(S)-4-Benzyl-2-(5-bromopyridin-2-yl)-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (S)-4-Benzyl-2-(5-bromopyridin-2-yl)-4,5-dihydrooxazole
• BS-47398
• 2757083-28-4
• F74383
• (4S)-4-benzyl-2-(5-bromopyridin-2-yl)-4,5-dihydro-1,3-oxazole
• 2-[(4S)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]-5-bromopyridine

• Inchi： 1S/C15H13BrN2O/c16-12-6-7-14(17-9-12)15-18-13(10-19-15)8-11-4-2-1-3-5-11/h1-7,9,13H,8,10H2/t13-/m0/s1
• InChI Key： RAKCIORFQZQCIL-ZDUSSCGKSA-N
• SMILES： C1(C2=N[C@@H](CC3=CC=CC=C3)CO2)=NC=C(Br)C=C1

Computed Properties

• Exact Mass: 316.02113g/mol
• Monoisotopic Mass: 316.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 34.5Ų

Additional information on (S)-4-Benzyl-2-(5-bromopyridin-2-yl)-4,5-dihydrooxazole

Recent Advances in the Study of (S)-4-Benzyl-2-(5-bromopyridin-2-yl)-4,5-dihydrooxazole (CAS: 2757083-28-4)

The compound (S)-4-Benzyl-2-(5-bromopyridin-2-yl)-4,5-dihydrooxazole (CAS: 2757083-28-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral oxazoline derivative is characterized by its unique structural features, including a benzyl group and a bromopyridinyl moiety, which make it a promising scaffold for the design of novel bioactive molecules. Recent studies have focused on its synthesis, stereochemical properties, and biological activities, particularly in the context of targeting specific enzymes or receptors involved in disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic routes to (S)-4-Benzyl-2-(5-bromopyridin-2-yl)-4,5-dihydrooxazole, highlighting an efficient asymmetric synthesis method that achieves high enantiomeric purity (>99% ee). The researchers employed a chiral auxiliary approach, which not only improved the yield but also facilitated the scalability of the process. This advancement is critical for the compound's potential use in large-scale pharmaceutical production. Furthermore, the study demonstrated that the bromopyridinyl group plays a pivotal role in the compound's ability to interact with hydrophobic pockets in target proteins, as evidenced by molecular docking simulations.

In another recent investigation, the biological activity of (S)-4-Benzyl-2-(5-bromopyridin-2-yl)-4,5-dihydrooxazole was evaluated against a panel of cancer cell lines. The results, published in Bioorganic & Medicinal Chemistry Letters, revealed moderate to potent inhibitory effects, particularly in breast and lung cancer models. Mechanistic studies suggested that the compound induces apoptosis via the mitochondrial pathway, with the bromine atom enhancing its binding affinity to key apoptotic regulators. These findings position the compound as a potential lead for anticancer drug development, though further optimization is needed to improve its pharmacokinetic properties.

Additionally, a 2024 preprint on ChemRxiv reported the use of (S)-4-Benzyl-2-(5-bromopyridin-2-yl)-4,5-dihydrooxazole as a building block in the synthesis of more complex heterocyclic systems. The researchers utilized its reactive oxazoline ring to construct fused bicyclic structures with enhanced bioactivity. This innovative approach underscores the versatility of the compound in medicinal chemistry, opening new avenues for the discovery of multitargeted therapeutics.

Despite these promising developments, challenges remain in the clinical translation of (S)-4-Benzyl-2-(5-bromopyridin-2-yl)-4,5-dihydrooxazole. For instance, its metabolic stability and toxicity profile require thorough evaluation in preclinical models. Future research should also explore its potential in combination therapies and its applicability in other therapeutic areas, such as infectious diseases or neurological disorders. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully unlock the therapeutic potential of this intriguing molecule.